Cas no 1806782-01-3 (6-(Difluoromethyl)-3-iodo-2-methoxypyridine)

• Product Name: 6-(Difluoromethyl)-3-iodo-2-methoxypyridine
• CAS No: 1806782-01-3
• MF: C₇H₆F₂INO
• MW: 285.02992105484
• CID: 4848551
• Update Time: 2025-06-22

6-(Difluoromethyl)-3-iodo-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-iodo-2-methoxypyridine

• Inchi： 1S/C7H6F2INO/c1-12-7-4(10)2-3-5(11-7)6(8)9/h2-3,6H,1H3
• InChI Key： PVITYIPAGKPBAP-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(F)F)=NC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 6-(Difluoromethyl)-3-iodo-2-methoxypyridine

Introduction to 6-(Difluoromethyl)-3-iodo-2-methoxypyridine (CAS No. 1806782-01-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-(Difluoromethyl)-3-iodo-2-methoxypyridine, identified by the chemical formula CAS No. 1806782-01-3, is a versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and broad spectrum of biological activities. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their pharmacological significance. The presence of both difluoromethyl and iodo substituents, along with a methoxy group, endows this molecule with distinct electronic and steric properties, making it a valuable scaffold for drug discovery and molecular probes.

The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In contrast, the iodo substituent serves as a valuable handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. The methoxy group, on the other hand, can influence the compound's solubility and interactions with biological targets. Together, these structural elements make 6-(Difluoromethyl)-3-iodo-2-methoxypyridine a promising candidate for developing novel therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 6-(Difluoromethyl)-3-iodo-2-methoxypyridine, facilitating its exploration in various biochemical contexts. For instance, researchers have leveraged this compound as an intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The difluoromethyl moiety has been shown to enhance the potency of kinase inhibitors by improving their interactions with the ATP-binding site. Furthermore, the iodo atom allows for post-synthetic modifications, enabling the creation of libraries of derivatives with tailored biological activities.

In the realm of chemical biology, 6-(Difluoromethyl)-3-iodo-2-methoxypyridine has been employed as a tool compound to investigate enzyme mechanisms and develop small-molecule probes. Its structural features make it an ideal candidate for designing inhibitors or activators of enzymes involved in metabolic pathways. Notably, studies have demonstrated its utility in targeting enzymes overexpressed in pathogenic microorganisms, highlighting its potential as an antimicrobial agent. The combination of electronic and steric effects provided by its substituents allows for precise modulation of enzyme activity, making it a valuable asset in drug discovery efforts.

The pharmaceutical industry has also shown interest in 6-(Difluoromethyl)-3-iodo-2-methoxypyridine due to its potential as a building block for novel drug candidates. Its pyridine core is a common motif in many approved drugs, and the presence of multiple functional groups provides ample opportunities for structural diversification. For example, derivatives of this compound have been explored as antiviral agents, where the difluoromethyl group contributes to viral protease inhibition. Additionally, its incorporation into peptidomimetics has shown promise in disrupting protein-protein interactions relevant to neurological disorders.

From a synthetic chemistry perspective, 6-(Difluoromethyl)-3-iodo-2-methoxypyridine exemplifies the importance of heterocyclic compounds in modern drug development. The ability to perform selective functionalization at multiple positions on the pyridine ring allows chemists to generate diverse scaffolds rapidly. This flexibility is particularly advantageous when designing molecules that must navigate complex biological systems. Recent reports highlight its use in flow chemistry approaches, which enable scalable production under mild conditions while maintaining high yields.

The growing interest in fluorinated compounds has further propelled the study of derivatives like 6-(Difluoromethyl)-3-iodo-2-methoxypyridine. Fluoroatoms are known to confer unique properties to molecules, including improved bioavailability and resistance to metabolic degradation. The pharmaceutical industry has capitalized on these advantages by incorporating fluorine into countless successful drugs. As such, compounds featuring fluorinated moieties continue to be heavily researched and developed. The combination of these elements in 6-(Difluoromethyl)-3-iodo-2-methoxypyridine positions it as a key intermediate in this evolving landscape.

In conclusion, 6-(Difluoromethyl)-3-iodo-2-methoxypyridine (CAS No. 1806782-01-3) represents a fascinating compound with significant potential across multiple disciplines within chemical biology and medicinal chemistry. Its unique structural composition enables diverse applications ranging from drug discovery to biochemical research. As synthetic methodologies continue to advance, this molecule will undoubtedly play an increasingly important role in shaping future therapeutic strategies.